![molecular formula C4H9NO3 B3051760 2-Hydroxy-N-(2-hydroxyethyl)acetamide CAS No. 3586-25-2](/img/structure/B3051760.png)
2-Hydroxy-N-(2-hydroxyethyl)acetamide
Overview
Description
2-Hydroxy-N-(2-hydroxyethyl)acetamide is a chemical compound with the CAS Number: 3586-25-2 . It has a molecular weight of 119.12 and its IUPAC name is this compound .
Molecular Structure Analysis
The molecular formula of this compound is C4H9NO3 . The InChI code for this compound is 1S/C4H9NO3/c6-2-1-5-4(8)3-7/h6-7H,1-3H2,(H,5,8) .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 71-72 degrees Celsius .Scientific Research Applications
Heterocyclic Synthesis
2-Hydroxy-N-(2-hydroxyethyl)acetamide is utilized in the field of heterocyclic synthesis. Gouda et al. (2015) explored its use in preparing various synthetically useful and novel heterocyclic systems, highlighting its importance as an intermediate in this process (Gouda et al., 2015).
Anti-Inflammatory Activity
The compound has been studied for its anti-inflammatory properties. Jawed et al. (2010) investigated N-(2-hydroxy phenyl) acetamide, a related compound, for its anti-arthritic and anti-inflammatory activity, showing promise in this area (Jawed et al., 2010).
Natural Synthesis of Antimalarial Drugs
In the field of drug synthesis, particularly for antimalarial drugs, N-(2-Hydroxyphenyl)acetamide serves as an important intermediate. Magadum and Yadav (2018) described its role in the chemoselective monoacetylation process, crucial for the synthesis of these drugs (Magadum & Yadav, 2018).
Study of Restricted Rotation
Aitken, Smith, and Wilson (2016) conducted a study on N,N-bis(2-hydroxyethyl)acetamide, showing restricted rotation around the amide bond. This research provides insights into molecular behavior that is significant in chemistry and material science (Aitken, Smith, & Wilson, 2016).
Potential Pesticides
Derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, which includes compounds related to this compound, have been characterized as potential pesticides. Olszewska, Tarasiuk, and Pikus (2009) provided new diffraction data for these compounds, contributing to the development of new pesticides (Olszewska, Tarasiuk, & Pikus, 2009).
Synthesis and Characterization in Chemistry
The synthesis and characterization of related compounds like 2-hydroxy-N-methyl-N-phenyl-acetamide offer insights into chemical processes and molecular structures. Zhong-cheng and Wan-yin (2002) detailed the synthesis process and spectral analysis, contributing to the broader understanding of acetamide derivatives (Zhong-cheng & Wan-yin, 2002).
CO2 Capture Technology
In the field of environmental science, particularly in CO2 capture technology, N-(2-Hydroxyethyl) acetamide derivatives have been identified as degradation products. Gouedard et al. (2012) reviewed the degradation of amines used in CO2 capture, contributing to the understanding of environmental impacts and process optimization (Gouedard et al., 2012).
Safety and Hazards
The safety information for 2-Hydroxy-N-(2-hydroxyethyl)acetamide indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing face, hands, and any exposed skin thoroughly after handling .
Properties
IUPAC Name |
2-hydroxy-N-(2-hydroxyethyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO3/c6-2-1-5-4(8)3-7/h6-7H,1-3H2,(H,5,8) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAOVCEBACWAEDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)NC(=O)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40189409 | |
Record name | Acetamide, 2-hydroxy-N-(2-hydroxyethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40189409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
119.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3586-25-2 | |
Record name | N-(2-Hydroxyethyl)glycolamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003586252 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC11059 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11059 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Acetamide, 2-hydroxy-N-(2-hydroxyethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40189409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-hydroxy-N-(2-hydroxyethyl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-(2-HYDROXYETHYL)GLYCOLAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6E8RBC5FPF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.